Cas no 22627-70-9 (3-Ethoxy-2-cyclopentenone)

• Product Name: 3-Ethoxy-2-cyclopentenone
• CAS No: 22627-70-9
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD00042963
• CID: 272402
• PubChem ID: 89777
• Update Time: 2025-08-05

3-Ethoxy-2-cyclopentenone Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one,3-ethoxy-
• 3-ETHOXY-2-CYCLO PENTENONE
• 3-Ethoxy-2-Cyclopenten-1-One
• 3-ethoxycyclopent-2-en-1-one
• EN300-137209
• J-014788
• 3-Ethoxy-2-cyclopentenone, 98%
• XAA62770
• 2-Cyclopenten-1-one, 3-ethoxy-
• AKOS015916243
• MFCD00042963
• 3-ethoxycyclopent-2-enone
• AS-58541
• 22627-70-9
• SUQNVCCJLBQVEI-UHFFFAOYSA-N
• 3-ethoxycyclopentenone
• EINECS 245-138-4
• 3-ethoxy-2-cyclopenten-1-on
• W16153
• DTXSID00177165
• 3-ethoxy cyclopentenone
• SY036094
• 3-Ethoxy-cyclopent-2-enone
• SCHEMBL1021859
• NS00027234
• 3-Ethoxy-2-cyclopentenone
• CS-0039741
• FT-0709397
• 3-Ethoxy-2-cyclopenten-1-one; 1-Ethoxy-1-cyclopenten-3-one; 3-Ethoxy-2-cyclopentenone; 3-Ethoxycyclopent-2-en-1-one

• MDL： MFCD00042963
• Inchi： 1S/C7H10O2/c1-2-9-7-4-3-6(8)5-7/h5H,2-4H2,1H3
• InChI Key： SUQNVCCJLBQVEI-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(CC1)=O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Dark yellow liquid
• Density: 1.062 g/mL at 25 °C(lit.)
• Boiling Point: 60-63 °C/0.3 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.492(lit.)
• PSA: 26.3
• Solubility: Not determined

3-Ethoxy-2-cyclopentenone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3